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The effective monitoring and control of the Mediterranean fruit fly (Ceratitis capitata), a

significant agricultural pest, relies heavily on the use of attractant-baited traps. Among the most

widely used lures are Trimedlure, a male-specific parapheromone, and Biolure, a female-

targeted food-based attractant. This guide provides a statistical comparison of their

performance based on experimental data, offering researchers and pest management

professionals a comprehensive overview to inform their selection and application strategies.

Quantitative Performance Data
The efficacy of Trimedlure and Biolure in capturing medflies has been evaluated in various

field studies. The following tables summarize key quantitative data from comparative

experiments. It is important to note that direct comparisons can be influenced by factors such

as trap type, environmental conditions, and the time of season.
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Study
Reference

Lure Type Trap Type
Mean Medfly
Captures

Sex Ratio of
Captured Flies

Unspecified

Study 1
Trimedlure Jackson Trap

76% of total

recaptured adults

Predominantly

Male

Biolure McPhail Trap
24% of total

recaptured adults
Not specified

Unspecified

Study 2 (Coffee

Season)

Trimedlure (in

TMR dispenser)
McPhail Trap

11.28

flies/trap/week
Not specified

Biolure McPhail Trap
9.57

flies/trap/week
Not specified

Biolure + TMR McPhail Trap
13.50

flies/trap/week
Not specified

Control McPhail Trap
36.06

flies/trap/week
Not specified

Unspecified

Study 2 (Non-

Coffee Season)

Trimedlure McPhail Trap
0.95

flies/trap/week
Not specified

Biolure McPhail Trap
1.43

flies/trap/week
Not specified

Biolure +

Trimedlure
McPhail Trap

1.77

flies/trap/week
Not specified

Control McPhail Trap
2.81

flies/trap/week
Not specified

Unspecified

Study 3 (Spring)
Biolure Tephri Trap

19.5 ± 3.4 to

59.6 ± 8.9 adults

Male biased

under low

temperatures

Unspecified

Study 3

(Summer)

Biolure Tephri Trap
22.2 ± 3.2 to

55.7 ± 3.2 adults

Higher female

response
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A study comparing male-targeted traps with Trimedlure and female-targeted traps with a three-

component Biolure found that while the male-targeted traps captured more medflies overall, the

female-targeted traps were more effective early in the season when pest populations were

smaller[1]. The male-targeted traps demonstrated high specificity, capturing 94% males[1].

Experimental Protocols
The data presented above were derived from field experiments with specific methodologies.

Understanding these protocols is crucial for interpreting the results accurately.

Study 1: Release-Recapture Trial
This study investigated the trapping efficacy of Trimedlure and Biolure by releasing marked

medfly adults and recapturing them in baited traps.

Lures and Traps: Jackson traps were baited with Trimedlure dispensers, while plastic

McPhail-type traps were baited with Biolure dispensers.

Experimental Design: A total of 9600 marked medfly adults were released in two trials during

the spring and two in the summer. Traps were placed in both host (Citrus) and non-host

(olive) trees. The released adults were acclimated to different temperatures (15, 25, and 30

°C) or maintained in outdoor conditions.

Data Collection: The number of recaptured male and female medflies in each trap was

recorded. The recapture rate was calculated to determine the efficacy of each lure-trap

combination.

Study 2: Mass Trapping in a Coffee Plantation
This experiment assessed the potential of suppressing medfly populations using mass trapping

with Trimedlure and Biolure.

Lures and Traps: The study compared a novel solid triple-lure dispenser containing

Trimedlure, methyl eugenol, and raspberry ketone (TMR), solid Trimedlure plugs, and

Biolure bait stations, all used in plastic McPhail traps without insecticides.

Experimental Design: The experiment consisted of four treatments: 1) TMR or TML at 50

traps per hectare, 2) Biolure at 50 traps per hectare, 3) a combination of TML/TMR and
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Biolure at 25 traps per hectare each, and 4) an untreated control.

Data Collection: Medfly captures were recorded weekly, and the data was presented as the

mean number of flies per trap per week during both the coffee and non-coffee seasons.

Study 3: Seasonal Evaluation of Biolure
This study explored the attractiveness of trapping devices with Biolure during spring and

summer in field cage trials.

Lure and Traps: Tephri traps and International Pheromone McPhail Traps (IPMT) were baited

with BioLure.

Experimental Design: On each test day, 100 adult medflies (50 males and 50 females) were

released into field cages containing the baited traps.

Data Collection: Trap captures were recorded at hourly intervals from 10:30 am to 5:30 pm.

The average adult captures and the proportion of males and females were determined for

both spring and summer trials.

Visualizing the Experimental Workflow
To provide a clearer understanding of the process involved in comparing these two lures, the

following diagram illustrates a generalized experimental workflow.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076008?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation Phase

Deployment Phase

Data Collection & Analysis

Conclusion

Site Selection
(e.g., Orchard)

Trap & Lure Preparation
(Trimedlure in Jackson Traps,

Biolure in McPhail Traps)

Randomized Trap Deployment
(Grid or Paired Design)

Define Trapping Period
(e.g., Weekly for 8 weeks)

Weekly Trap Servicing
(Count & Sex Medflies)

Data Recording
(Flies per Trap per Day)

Statistical Analysis
(e.g., ANOVA, t-test)

Comparative Efficacy Report

Click to download full resolution via product page

Caption: A generalized workflow for a field experiment comparing medfly attractants.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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